N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide
Overview
Description
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide, also known as NIP-PCI, is a synthetic compound that has been used for a variety of scientific research applications. It has been found to have numerous biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Mechanism of Action
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide has been found to interact with a variety of proteins, including enzymes, receptors, and ligands. It has been found to inhibit the activity of enzymes, as well as to bind to receptors and ligands, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, resulting in a decrease in the production of certain proteins and hormones. It has also been found to bind to receptors and ligands, resulting in changes in the activity of certain proteins, hormones, and enzymes.
Advantages and Limitations for Lab Experiments
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide has a number of advantages and limitations for use in lab experiments. One of the main advantages is its ability to interact with a variety of proteins, including enzymes, receptors, and ligands. This makes it useful for studying the mechanism of action of drugs, as well as for studying the biochemical and physiological effects of drugs. One of the main limitations is its tendency to form dimers, which can interfere with the accuracy of experiments.
Future Directions
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide has a number of potential future directions. One potential direction is the development of new synthesis methods to improve the efficiency and accuracy of the synthesis process. Another potential direction is the development of new applications for N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide, such as the development of new drugs or the study of new biochemical and physiological effects. Additionally, further research into the mechanism of action of N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide could lead to the development of new drugs or the study of new biochemical and physiological effects. Finally, further research into the structure of N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide could lead to the development of new drugs or the study of new biochemical and physiological effects.
Scientific Research Applications
N-(Imino(piperidin-1-yl)methyl)piperidine-1-carboximidamide has been used for a variety of scientific research applications, including in the fields of biochemistry, molecular biology, and pharmacology. It has been used to study enzyme inhibition, protein-protein interactions, and receptor-ligand interactions. It has also been used to investigate the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs.
properties
IUPAC Name |
N'-(piperidine-1-carboximidoyl)piperidine-1-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N5/c13-11(16-7-3-1-4-8-16)15-12(14)17-9-5-2-6-10-17/h1-10H2,(H3,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJFSIVBGFZHFTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=NC(=N)N2CCCCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)/C(=N/C(=N)N2CCCCC2)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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